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Compound of Interest

Compound Name: D-Erythrose-4-13C

Cat. No.: B12407368

Essential Safety and Handling of D-Erythrose-4-13C

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of specialized chemical compounds is paramount. This guide provides essential,
immediate safety and logistical information for the personal protective equipment (PPE),
operational handling, and disposal of D-Erythrose-4-13C, a stable isotope-labeled

carbohydrate.

Personal Protective Equipment (PPE)

When handling D-Erythrose-4-13C, adherence to standard laboratory safety protocols is
crucial. Although D-Erythrose is not classified as a hazardous substance, appropriate PPE
should be worn to prevent potential contact and ensure personal safety.[1]
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PPE Category Item Specification

. ) . Nitrile or other suitable
Hand Protection Chemical-resistant gloves ]
material.

o Conforming to OSHA 29 CFR
) Safety glasses with side
Eye Protection 1910.133 or European

shields
Standard EN166.[1]
) Standard lab coat to prevent
Skin and Body Laboratory coat ]
skin exposure.[1]
Use in a well-ventilated area. If
) ) dusts or aerosols may be
Respiratory Not generally required

generated, use a NIOSH-

approved respirator.

Operational Handling and Storage

Proper handling and storage are vital to maintain the integrity of D-Erythrose-4-13C and
ensure a safe laboratory environment.

Handling:

Avoid contact with skin and eyes.[1][2]

Do not breathe in mist, vapors, or spray.[1][2]

Ensure adequate ventilation in the work area.[1]

Wash hands thoroughly after handling.
Storage:

» Keep the container tightly closed.[2]

« Store in a dry and well-ventilated place.

e For long-term stability, refrigeration is recommended.[2]
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Disposal Plan

D-Erythrose-4-13C is a stable isotope-labeled compound and is not radioactive.[3][4]
Therefore, its disposal does not require special radiological waste procedures.

Disposal Guidelines:

» Dispose of the compound in accordance with local, state, and federal regulations for non-
hazardous chemical waste.

e The waste from stable isotope-labeled compounds is generally treated similarly to common
chemical waste.[4]

e Avoid mixing with radioactive waste.[3][4]

o For spills, absorb with an inert material such as sand or silica gel and place in a suitable,
closed container for disposal.[1][2]

Visual Workflow for Safe Handling

The following diagram illustrates the key procedural steps for the safe handling of D-
Erythrose-4-13C from receipt to disposal.
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Caption: Workflow for the safe handling of D-Erythrose-4-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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